Cas no 1997544-59-8 (4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine)

• Product Name: 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine
• CAS No: 1997544-59-8
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 6137675
• PubChem ID: 165852100
• Update Time: 2025-10-19

4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1928822
• 4,4-difluoro-1-(thiophen-3-yl)cyclohexan-1-amine
• 1997544-59-8
• 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine

• Inchi： 1S/C10H13F2NS/c11-10(12)4-2-9(13,3-5-10)8-1-6-14-7-8/h1,6-7H,2-5,13H2
• InChI Key： VNKSJZFMEDCVKE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CCC(CC1)(F)F)N

Computed Properties

• Exact Mass: 217.07367692g/mol
• Monoisotopic Mass: 217.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine

Professional Introduction to 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine (CAS No. 1997544-59-8)

4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine, identified by the CAS number 1997544-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a cyclohexane ring with fluorine and thiophene substituents, alongside an amine functional group. The presence of these elements not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural motif of 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine is particularly noteworthy due to the incorporation of fluorine atoms. Fluorine is a halogen that is widely recognized for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of a drug candidate. In this context, the two fluorine atoms in 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine are strategically positioned to potentially enhance its interaction with biological systems.

The thiophene ring is another key feature of this compound. Thiophenes are heterocyclic aromatic compounds that have been extensively studied for their role in various biological processes. They are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of a thiophene substituent in 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine suggests that this compound may possess similar biological properties or could be modified further to achieve specific therapeutic outcomes.

The amine functional group at the 1-position of the cyclohexane ring adds another layer of complexity to the molecule. Amines are versatile functional groups that can participate in various chemical reactions, making them valuable for drug design. They can form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. Additionally, amines can be further modified through derivatization to introduce additional pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify those with high binding affinity to specific biological targets. In this regard, 4,4-Difluoro-1-(thiophen-3-yl)cyclohexan-1-amine has been investigated as a potential lead compound for further development.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By targeting kinases with small molecule inhibitors like 4,4-Difluoro-1-(thiophen-3-y)cyclohexan-anmine, it may be possible to develop novel therapeutic strategies.

Furthermore, the structural features of 4,4-Difluoro - 1 - (thiophen - 3 - yl) - cyclohexan - 1 - amine make it an attractive candidate for further derivatization and optimization. Researchers have explored various strategies to modify this molecule to improve its potency, selectivity, and pharmacokinetic properties. For example, replacing one or both fluorine atoms with other halogens or introducing additional functional groups could lead to novel analogs with enhanced biological activity.

The synthesis of 4 , 4 - Difluoro - 1 - (thiophen - 3 - yl) - cyclohexan - 1 - amine presents some challenges due to the complexity of its structure. However , advances in synthetic methodologies have made it possible to access such molecules more efficiently than in the past. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled chemists to construct complex molecular frameworks with high precision and yield.

In conclusion , 4 , 4 - Difluoro - 1 - ( th i o ph e n e - 3 - y l ) c y c lo h e x an e - 1 - ami ne ( C A S N o . 19 97544 -59 -8) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in computational chemistry and synthetic methodologies , make it an attractive candidate for further exploration . As research continues , it is likely that new applications for this compound will be discovered , contributing to the development of novel therapeutic agents .